Cas no 1866537-38-3 (5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione)

5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione is a cyclic diketone derivative featuring a branched acyl substituent. Its structural framework, combining a cyclohexane-1,3-dione core with a 2-methylpropanoyl group, confers reactivity useful in synthetic organic chemistry, particularly in condensation and alkylation reactions. The compound's keto-enol tautomerism enhances its versatility as an intermediate for heterocyclic synthesis or as a precursor in agrochemical and pharmaceutical applications. The methyl and isobutyryl substituents contribute to steric and electronic modulation, influencing selectivity in nucleophilic additions. Its stability under standard conditions facilitates handling and storage, while its well-defined reactivity profile supports reproducible results in complex synthetic pathways.

5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione structure

1866537-38-3 structure

Product Name:5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione

CAS No:1866537-38-3

MF:C₁₁H₁₆O₃

MW:196.242943763733

CID:5707488

PubChem ID:126984772

Update Time:2025-06-07

5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1866537-38-3
- 5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione
- EN300-1125084
- 1,3-Cyclohexanedione, 5-methyl-2-(2-methyl-1-oxopropyl)-
- Inchi： 1S/C11H16O3/c1-6(2)11(14)10-8(12)4-7(3)5-9(10)13/h6-7,10H,4-5H2,1-3H3
- InChI Key： SWIFOKYVKJLXIT-UHFFFAOYSA-N
- SMILES： O=C1CC(C)CC(C1C(C(C)C)=O)=O

Computed Properties

Exact Mass: 196.109944368g/mol
Monoisotopic Mass: 196.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 51.2Å²

Experimental Properties

Density: 1.066±0.06 g/cm3(Predicted)
Boiling Point: 329.4±32.0 °C(Predicted)
pka: 3.53±0.25(Predicted)

5-Methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125084-0.05g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	0.05g	$528.0	2023-10-26
Enamine	EN300-1125084-0.1g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	0.1g	$553.0	2023-10-26
Enamine	EN300-1125084-0.25g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	0.25g	$579.0	2023-10-26
Enamine	EN300-1125084-0.5g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	0.5g	$603.0	2023-10-26
Enamine	EN300-1125084-1.0g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3		1g	$884.0	2023-06-09
Enamine	EN300-1125084-2.5g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	2.5g	$1230.0	2023-10-26
Enamine	EN300-1125084-5.0g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3		5g	$2566.0	2023-06-09
Enamine	EN300-1125084-10.0g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3		10g	$3807.0	2023-06-09
Enamine	EN300-1125084-1g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	1g	$628.0	2023-10-26
Enamine	EN300-1125084-5g	5-methyl-2-(2-methylpropanoyl)cyclohexane-1,3-dione	1866537-38-3	95%	5g	$1821.0	2023-10-26